Cas no 2877629-18-8 (6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile)

• Product Name: 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile
• CAS No: 2877629-18-8
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5329139
• PubChem ID: 165435146
• Update Time: 2025-11-01

6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040863350
• 2877629-18-8
• 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile
• F6751-5622
• 6-[4-[(3-Methoxyphenyl)methyl]-3-oxo-1-piperazinyl]-2-pyridinecarbonitrile

• Inchi： 1S/C18H18N4O2/c1-24-16-6-2-4-14(10-16)12-22-9-8-21(13-18(22)23)17-7-3-5-15(11-19)20-17/h2-7,10H,8-9,12-13H2,1H3
• InChI Key： XWXGFXNLXBAVDA-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(N2CCN(CC3=CC=CC(OC)=C3)C(=O)C2)=CC=C1

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.4±50.0 °C(Predicted)
• pka: 0.27±0.19(Predicted)

Additional information on 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile

Comprehensive Overview of 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2877629-18-8)

The compound 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2877629-18-8) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique piperazine and pyridine core, coupled with a methoxyphenyl moiety, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules in these categories.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile fits into this trend, as its scaffold offers versatility for further derivatization. Its carbonitrile group, for instance, is a common pharmacophore in drug design, often contributing to binding affinity and metabolic stability. This has led to increased searches for "piperazine derivatives in drug discovery" and "pyridine-based kinase inhibitors," reflecting the scientific community's growing curiosity.

From a synthetic perspective, the preparation of CAS No. 2877629-18-8 involves multi-step organic transformations, including N-alkylation and cyclization reactions. The presence of the 3-oxopiperazine ring is particularly noteworthy, as it introduces a conformational constraint that can enhance selectivity toward biological targets. This aspect aligns with the current focus on "conformationally restricted drug design"—a hot topic in pharmaceutical R&D. Additionally, the methoxybenzyl substituent may influence the compound's pharmacokinetic properties, such as solubility and membrane permeability, which are critical for oral bioavailability.

The compound's potential applications extend beyond traditional small-molecule drugs. With the rise of PROTACs (Proteolysis-Targeting Chimeras) and other targeted protein degradation technologies, 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile could serve as a valuable warhead or linker component. This aligns with the increasing number of searches for "PROTAC linker chemistry" and "degrader scaffolds," highlighting its relevance in cutting-edge therapeutic modalities.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperazine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Coupled with the pyridine-2-carbonitrile group, which often imparts favorable physicochemical properties, this molecule could be explored for neurological disorders. Searches for "CNS-penetrant piperazine derivatives" and "neuroprotective small molecules" underscore this possibility.

In summary, 6-{4-[(3-methoxyphenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile (CAS No. 2877629-18-8) represents a multifaceted compound with broad applicability in modern drug discovery. Its structural features align with several trending research areas, from kinase inhibition to targeted protein degradation, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to advancements in therapeutic development.